Cas no 96021-99-7 (Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI))

• Product Name: Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI)
• CAS No: 96021-99-7
• MF: C₁₅H₂₃NOS
• MW: 265.414222955704
• CID: 816912
• PubChem ID: 178800
• Update Time: 2025-04-19

Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI)
• S-propyl N-(5-phenylpentyl)carbamothioate
• 96021-99-7
• Carbamothioic acid, (5-phenylpentyl)-, S-propyl ester
• DTXSID30242097

• Inchi： 1S/C15H23NOS/c1-2-13-18-15(17)16-12-8-4-7-11-14-9-5-3-6-10-14/h3,5-6,9-10H,2,4,7-8,11-13H2,1H3,(H,16,17)
• InChI Key： NXPHBCDDYFMKJD-UHFFFAOYSA-N
• SMILES： S(CCC)C(NCCCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.15
• Monoisotopic Mass: 265.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.531
• Solubility: Almost insoluble (0.011 g/l) (25 º C),